N-[(2-methoxyphenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H18N6O2S/c1-28-17-8-3-2-6-14(17)12-22-19(27)13-29-20-24-23-18-10-9-16(25-26(18)20)15-7-4-5-11-21-15/h2-11H,12-13H2,1H3,(H,22,27)
• InChI Key: OUBJDCBXKCREHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C20H18N6O2S
• Molecular Weight: 406.5 g/mol

Description

N-[(2-methoxyphenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.
BenchChem offers high-quality N-[(2-methoxyphenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(2-methoxyphenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Modification and Anticancer Activity

Compounds structurally related to "N-[(2-methoxyphenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide" have been explored for their anticancer effects. A study by Wang et al. (2015) demonstrated the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide as a PI3K inhibitor. This modification led to derivatives with potent antiproliferative activities against human cancer cell lines, indicating the potential of such compounds as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Anticancer and Antimicrobial Evaluation

Another research direction involves the synthesis of new analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines, evaluated for their anticancer and antimicrobial activities. Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs showing inhibition activity against HCT 116 cancer cell line and screened for antimicrobial activities (G. Kumar et al., 2019).

Structural and DFT Studies

Further scientific exploration includes structural analysis and density functional theory (DFT) calculations. Sallam et al. (2021) focused on 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, providing insights into its structure through X-ray diffraction, DFT calculations, and Hirshfeld surface analysis. This comprehensive study highlights the importance of structural elucidation in understanding the properties of such compounds (Hamdi Hamid Sallam et al., 2021).

Synthesis and Biological Assessment

The synthesis and biological assessment of compounds with a [1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamide structure have also been studied. Karpina et al. (2019) developed a method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, evaluating their pharmacological activity. This research underscores the versatility and potential of such compounds in medicinal chemistry (V. R. Karpina et al., 2019).